Teniloxazine

Teniloxazine (CAS 62473-79-4) is a morpholine-derived multi-target directed ligand (MTDL) functioning primarily as a potent norepinephrine reuptake inhibitor (NRI) and 5-HT2A receptor antagonist. Originally investigated as a cerebrovascular protectant and nootropic, it is utilized in advanced neuropharmacological screening as a baseline compound that bridges antidepressant and anti-amnestic pathways [1]. For procurement and laboratory workflows, the free base form presents as a stable yellow liquid, offering distinct volumetric handling advantages over traditional solid tricyclic antidepressant (TCA) salts . Its unique receptor profile and lack of cardiovascular toxicity make it a highly specific tool for modeling complex neurological disorders without the confounding anticholinergic artifacts typical of older generation comparators.

Substituting Teniloxazine with conventional TCAs (e.g., Imipramine, Desipramine) or pure NRIs (e.g., Reboxetine) critically compromises in vivo and electrophysiological assay integrity [1]. While standard TCAs effectively inhibit monoamine reuptake, they fail to provide the 5-HT2A antagonism and neuroprotective ECoG normalization unique to Teniloxazine, rendering them useless in cerebrovascular or amnesia-reversal models [2]. Furthermore, the severe cardiotoxic and anticholinergic off-target effects of generic TCAs introduce significant confounding variables in behavioral assays, requiring additional animal monitoring protocols . From a formulation standpoint, substituting the liquid free base of Teniloxazine with solid TCA salts necessitates additional dissolution steps, which can introduce concentration variances and processing delays in high-throughput automated liquid handling systems.

Amnesia Reversal in Cognitive Assays

In passive avoidance behavior models evaluating experimental amnesia, Teniloxazine demonstrates significant ameliorative activity against scopolamine- and CO2-induced amnesia[1]. Head-to-head in vivo comparisons reveal that while Teniloxazine successfully reverses cognitive deficits, standard TCA comparators like Imipramine and Desipramine exhibit zero ameliorative activity in the same models[1].

Buyers must select Teniloxazine over standard TCAs when designing assays that require simultaneous evaluation of antidepressant and cognitive-enhancing pathways.

ECoG Normalization in Cerebrovascular Models

Teniloxazine provides measurable neuroprotective readouts by normalizing abnormal electrocorticograms (ECoG) following internal capsule destruction [1]. Intravenous administration of Teniloxazine (0.1-1.0 mg/kg) dose-dependently reduces abnormal delta and theta wave power. In direct contrast, 1.0 mg/kg of Imipramine completely fails to modify the abnormal ECoG signals[1].

This quantitative ECoG differentiation makes Teniloxazine the mandatory baseline standard for evaluating neuroprotective agents in stroke and cerebral lesion models.

5-HT2A Affinity for MTDL Development

Unlike pure NRIs, Teniloxazine functions as a multi-target directed ligand, combining norepinephrine reuptake inhibition with potent 5-HT2A receptor antagonism, exhibiting a Ki of 49 nM for the 5-HT2A receptor . This dual mechanism provides a broader pharmacological profile compared to selective NRIs like Reboxetine, which lack meaningful 5-HT2A affinity .

Procurement of Teniloxazine is essential for researchers requiring a validated MTDL baseline to study complex serotonergic and noradrenergic interactions.

Liquid Handling & Formulation

As a free base (CAS 62473-79-4), Teniloxazine presents as a yellow liquid with exceptional long-term stability, maintaining integrity for up to 3 years at -20°C . This physical state offers a distinct processability advantage over solid comparators like Teniloxazine maleate (CAS 62473-80-7) or Imipramine hydrochloride, allowing for direct volumetric dispensing in automated high-throughput liquid handling systems without the need for pre-weighing and initial dissolution steps .

Procuring the liquid free base streamlines high-throughput screening workflows by reducing formulation time and minimizing concentration errors associated with solid dissolution.

Artifact Reduction in Behavioral Assays

Teniloxazine is structurally and pharmacologically distinct from traditional TCAs, lacking their characteristic anticholinergic, sedative, and cardiovascular adverse effects at therapeutic equivalents. When used in behavioral pharmacology, it eliminates the confounding cardiovascular artifacts introduced by comparators like Amitriptyline, which typically require secondary ECG monitoring in animal models .

Selecting Teniloxazine reduces animal monitoring overhead and prevents off-target toxicity from confounding behavioral assay results.

MTDL Antidepressant Screening Baseline

Due to its quantified 49 nM Ki at the 5-HT2A receptor combined with NET inhibition, Teniloxazine is the ideal positive control in the development of next-generation multi-target directed ligands (MTDLs) aimed at treatment-resistant depression .

Stroke Recovery Modeling

Its proven ability to dose-dependently normalize abnormal delta and theta ECoG power makes Teniloxazine a critical reference compound for evaluating neuroprotective agents in post-ischemic or lesion-induced cerebral dysfunction models [1].

Dual Nootropic-Antidepressant Assays

Because it actively reverses scopolamine- and CO2-induced amnesia—where standard TCAs fail—Teniloxazine is the preferred agent for in vivo studies investigating the intersection of mood disorders and cognitive impairment[2].

High-Throughput Liquid Dispensing

The stable, liquid nature of the Teniloxazine free base allows for direct integration into automated liquid handling systems, making it highly suitable for large-scale library screening and rapid formulation without the delays of solid-state dissolution .